4-methyl-N-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[2-[(2-methyl-6-pyrrol-1-ylpyrimidin-4-yl)amino]ethyl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C15H17N7OS/c1-10-14(24-21-20-10)15(23)17-6-5-16-12-9-13(19-11(2)18-12)22-7-3-4-8-22/h3-4,7-9H,5-6H2,1-2H3,(H,17,23)(H,16,18,19)
• InChI Key: VGKAZFXWAXEVJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NCCNC2=CC(=NC(=N2)C)N3C=CC=C3
• Molecular Formula: C15H17N7OS
• Molecular Weight: 343.4 g/mol

Description

4-methyl-N-(2-((2-methyl-6-(1H-pyrrol-1-yl)pyrimidin-4-yl)amino)ethyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H17N7OS and its molecular weight is 343.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Research has been conducted on the synthesis of novel pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents. These compounds, including derivatives similar to the mentioned chemical structure, were synthesized and evaluated for their cytotoxic activities against different cancer cell lines and for their ability to inhibit 5-lipoxygenase, an enzyme involved in inflammation and asthma (Rahmouni et al., 2016).

Molluscicidal Properties

• Another study focused on thiazolo[5,4-d]pyrimidines, highlighting their synthesis and evaluation for molluscicidal properties. These compounds, related to the chemical structure , were tested for their activity against snails, which are intermediate hosts for schistosomiasis, a tropical disease caused by parasitic worms (El-bayouki & Basyouni, 1988).

Anti-Inflammatory and Analgesic Agents

• A study on benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone evaluated these compounds as anti-inflammatory and analgesic agents. The research demonstrated that some of these derivatives have significant inhibitory activity on COX-2 (cyclooxygenase-2), a key enzyme in the inflammatory process, as well as analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Synthesis and Spectral Characterization

• Innovative synthesis and spectral characterization of novel thienopyrazole derivatives have also been explored. These studies involve the creation and analysis of compounds with structures related to the specified chemical, emphasizing the diversity of synthetic approaches and potential applications in various biological activities (Ahmed et al., 2018).